Recent progress in quantum dot based sensors
RSC Advances Pub Date: 2015-03-06 DOI: 10.1039/C5RA01950H
Abstract
This review summarizes the recent progress in quantum dot (QD) based sensors used for the photoluminescent detection of a variety of species in vitro and in vivo. New trends in using these nanomaterials for sensing applications are highlighted.
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